Tetrachloro-m-xylene
Overview
Description
Tetrachloro-m-xylene (tetrachlorometaxylene, or TCMX) is an organochlorine compound with the formula C6Cl4(CH3)2 . It is a chlorinated derivative of m-xylene where the four aromatic hydrogen atoms are replaced by chlorine .
Synthesis Analysis
TCMX is prepared by a ferric chloride-catalyzed reaction of xylene with chlorine . This reaction involves the replacement of the four aromatic hydrogen atoms in m-xylene with chlorine .Molecular Structure Analysis
The molecular structure of TCMX is C8H6Cl4 . It has a molecular weight of 243.9452 . The 3D structure of TCMX can be viewed using specific software .Chemical Reactions Analysis
TCMX is the result of a ferric chloride-catalyzed reaction of xylene with chlorine . This reaction involves the replacement of the four aromatic hydrogen atoms in m-xylene with chlorine .Physical And Chemical Properties Analysis
TCMX is a colorless or white solid with a melting point of 223 °C . Its molecular weight is 243.9452 and its molecular formula is C8H6Cl4 .Scientific Research Applications
Environmental Sensing of Hydrophobic Compounds
Tetrachloro-m-xylene is utilized in the development of high surface area organosilicate nanoparticulate thin films. These films are designed for sensing hydrophobic compounds in environmental media such as sediment and water . The films exhibit a high level of mesoporosity, providing a large surface area that is highly effective in adsorbing pollutants like polychlorinated biphenyls (PCBs), which are indicative of the bioavailable fraction of these compounds in the environment .
Pesticide Analysis in Water
In the field of analytical chemistry, Tetrachloro-m-xylene is applied in the separation and analysis of pesticides in water. Using specific GC columns, it aids in the resolution of chlorinated pesticides, herbicides, organohalides, and PCBs in drinking and groundwater, following various EPA methods . This application is crucial for monitoring water quality and ensuring compliance with environmental regulations.
Certified Reference Material
As a certified reference material, 2,4,5,6-Tetrachloro-m-xylene is used to calibrate instruments and validate methods in analytical laboratories. It is suitable for techniques such as high-performance liquid chromatography (HPLC) and gas chromatography (GC), ensuring accurate measurement of environmental pollutants .
Internal Standard for Organochloride Analysis
Tetrachloro-m-xylene serves as an internal standard in the analysis of organochlorides, particularly for the quantification of organochloride pesticides. Its stable and well-defined properties make it an ideal reference compound for analytical procedures .
Soil Contaminant Extractability Research
Research on the extractability of persistent organic pollutants (POPs) from soil utilizes Tetrachloro-m-xylene. Studies focus on understanding the behavior of organochlorine pesticides in various soil types and their availability for extraction using selective pressurized liquid extraction techniques .
Hydrophobic Compound Solubilization
In the pharmaceutical and environmental sciences, Tetrachloro-m-xylene is investigated for its ability to solubilize hydrophobic compounds. This property is particularly useful in the formulation of microemulsions, which are homogeneous systems capable of solubilizing both hydrophilic and hydrophobic substances .
Safety and Hazards
Mechanism of Action
Tetrachloro-m-xylene, also known as 2,4,5,6-Tetrachloro-m-xylene, is an organochlorine compound with the formula C6Cl4(CH3)2 . It is a chlorinated derivative of m-xylene, where the four aromatic hydrogen atoms are replaced by chlorine .
Target of Action
It is used as an internal standard in the analysis of organochlorides, particularly organochloride pesticides . This suggests that it may interact with similar targets as these compounds.
Mode of Action
As a chlorinated derivative of m-xylene, it is likely to interact with its targets in a similar manner to other chlorinated hydrocarbons .
Result of Action
It is known to be harmful if swallowed and can cause skin and eye irritation . It is also very toxic to aquatic life with long-lasting effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Tetrachloro-m-xylene. For instance, it is known to be very toxic to aquatic life, indicating that its presence in water bodies can have detrimental effects . .
properties
IUPAC Name |
1,2,3,5-tetrachloro-4,6-dimethylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl4/c1-3-5(9)4(2)7(11)8(12)6(3)10/h1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTUBJKOTTSFEEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=C1Cl)Cl)Cl)C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6075433 | |
Record name | Tetrachloro-m-xylene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6075433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Aldrich MSDS] | |
Record name | 2,4,5,6-Tetrachloro-m-xylene | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/10660 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
Tetrachloro-m-xylene | |
CAS RN |
877-09-8 | |
Record name | Tetrachloro-m-xylene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=877-09-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tetrachloro-m-xylene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000877098 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tetrachloro-m-xylene | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=141482 | |
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Record name | Tetrachloro-m-xylene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6075433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4,5,6-tetrachloro-m-xylene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.715 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | TETRACHLORO-M-XYLENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O8XMK3B4S9 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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